Cas no 2645-97-8 (19-Nor-9b,10a-pregn-4-ene-3,20-dione, 17-hydroxy-, acetate(7CI,8CI))

19-Nor-9b,10a-pregn-4-ene-3,20-dione, 17-hydroxy-, acetate(7CI,8CI) structure
2645-97-8 structure
Product Name:19-Nor-9b,10a-pregn-4-ene-3,20-dione, 17-hydroxy-, acetate(7CI,8CI)
CAS No:2645-97-8
MF:C22H30O4
MW:358.471207141876
CID:239933
PubChem ID:540869
Update Time:2025-04-19

19-Nor-9b,10a-pregn-4-ene-3,20-dione, 17-hydroxy-, acetate(7CI,8CI) Chemical and Physical Properties

Names and Identifiers

    • 19-Nor-9b,10a-pregn-4-ene-3,20-dione, 17-hydroxy-, acetate(7CI,8CI)
    • GESTONORONE ACETATE:17ALPHA-ACETOXY-19-NORPREGN-4-EN-3,20-DIONE
    • (13S,17R)-17-acetyl-13-methyl-3-oxo-2,3,6,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl acetate
    • 17-Hydroxy-19-nor-9b,10a-pregn-4-ene-3,20-dione acetate
    • FT-0774933
    • 2645-97-8
    • 19-norpregn-4-ene-3,20-dione,17-(acetyloxy)-
    • Hydroxy-19-norpregn-4-ene-3,20-dione 17-acetate
    • FT-0666002
    • Gestonorone acetate
    • 17-Hydroxy-19-nor-17alpha-pregn-4-ene-3,20-dione Acetate
    • Inchi: 1S/C22H30O4/c1-13(23)22(26-14(2)24)11-9-20-19-6-4-15-12-16(25)5-7-17(15)18(19)8-10-21(20,22)3/h12,17-20H,4-11H2,1-3H3
    • InChI Key: MTSLFKWJINJVBO-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)C1(C(C)=O)CCC2C3CCC4=CC(CCC4C3CCC21C)=O

Computed Properties

  • Exact Mass: 358.214
  • Monoisotopic Mass: 358.214
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 3
  • Complexity: 692
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 6
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 60.4A^2

Experimental Properties

  • PSA: 60.44000
  • LogP: 4.01910
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